5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c1-4-2-6(12)11-7(10-4)5(3-9-11)8(13)14/h2-3,9H,1H3,(H,13,14)
• InChI Key: CXBAZPSBFLJYPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)C(=CN2)C(=O)O
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• CAS No.: 799262-17-2

Description

5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H7N3O3 and its molecular weight is 193.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid and its derivatives serve as pivotal intermediates in the synthesis of various heterocyclic compounds. Research highlights its utility in regioselective synthesis and modification to produce compounds with varied biological activities. For instance, derivatives of this compound have been synthesized through processes like regioselective N-alkylation and ultrasonically assisted synthesis. These processes yield compounds that exhibit a range of chemical behaviors and potential biological activities, underscoring the versatility of this chemical framework (Drev et al., 2014), (Chebanov et al., 2012).

Biological Activity Exploration

This chemical structure has been a focal point in the search for new bioactive compounds. Studies have explored its derivatives for various biological activities, including antimicrobial and anticancer properties. The modification of this compound has led to the synthesis of compounds with promising biological activities, indicating its potential as a scaffold for drug discovery. For instance, certain derivatives have been tested against a range of microorganisms, and others have exhibited notable antitumor activities against specific cancer cell lines (Youssef et al., 2011), (Abdellatif et al., 2014).

Structural and Conformational Studies

Research has also delved into understanding the structural and conformational aspects of this compound's derivatives. By analyzing the crystallographic structures and studying the intermolecular interactions, scientists gain insights into how structural modifications affect the compound's chemical behavior and interaction patterns. This knowledge is crucial for designing compounds with desired chemical and biological properties (Nagarajaiah & Begum, 2014).